Cas no 1021229-66-2 (2-(1H-indol-3-yl)-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide)

• Product Name: 2-(1H-indol-3-yl)-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide
• CAS No: 1021229-66-2
• MF: C₂₁H₂₁N₇O₃
• MW: 419.436543226242
• CID: 5456656
• Update Time: 2025-10-15

2-(1H-indol-3-yl)-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-[2-(4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-oxoacetamide
• 2-(1H-indol-3-yl)-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide

• Inchi： 1S/C21H21N7O3/c29-18(15-11-23-17-4-2-1-3-14(15)17)21(30)22-5-6-28-20-16(12-26-28)19(24-13-25-20)27-7-9-31-10-8-27/h1-4,11-13,23H,5-10H2,(H,22,30)
• InChI Key： HMQOTZQYSOOJPW-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(N1CCOCC1)=NC=N2)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Additional information on 2-(1H-indol-3-yl)-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide

Compound CAS No. 1021229-66-2: A Comprehensive Overview

The compound with CAS No. 1021229-66-2, known as 2-(1H-indol-3-yl)-N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates an indole moiety, a pyrazolo[3,4-d]pyrimidine ring system, and a morpholine group. The combination of these structural elements contributes to its unique biological properties and potential therapeutic applications.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in various disease states. For instance, research has demonstrated that CAS No. 1021229-66-2 exhibits potent inhibitory effects on specific kinases, making it a promising candidate for the development of targeted therapies. The indole moiety within the molecule plays a critical role in enhancing its bioavailability and selectivity, while the pyrazolo[3,4-d]pyrimidine ring system contributes to its ability to interact with target proteins in a highly specific manner.

One of the most intriguing aspects of this compound is its synergistic effects when combined with other therapeutic agents. Preclinical studies have shown that N-{2-[4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-oxoacetamide can enhance the efficacy of existing treatments by modulating drug resistance mechanisms. This property underscores its potential as a combination therapy agent in oncology and other therapeutic areas.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have not only improved the scalability of the synthesis but also reduced the environmental footprint associated with its manufacture.

From a pharmacokinetic standpoint, CAS No. 1021229-66-2 demonstrates favorable absorption profiles and prolonged half-life in preclinical models. These characteristics suggest that it may exhibit sustained therapeutic effects in clinical settings, reducing the need for frequent dosing and improving patient compliance.

Looking ahead, ongoing clinical trials are focusing on evaluating the safety and efficacy of this compound in treating various indications, including cancer and inflammatory diseases. Early results have been encouraging, with evidence of significant tumor regression and reduced inflammation in animal models. These findings pave the way for further exploration into its therapeutic potential across a broader range of applications.

In conclusion, CAS No. 1021229-66-2 represents a cutting-edge advancement in medicinal chemistry, offering a unique combination of structural complexity and biological activity. As research continues to uncover its full potential, this compound holds promise as a novel therapeutic agent with transformative implications for patient care.